Cas no 1207625-23-7 (5-bromo-6-chloro-3-iodopyridin-2-amine)

• Product Name: 5-bromo-6-chloro-3-iodopyridin-2-amine
• CAS No: 1207625-23-7
• MF: C₅H₃BrClIN₂
• MW: 333.352191209793
• MDL: MFCD20486994
• CID: 1066688
• Update Time: 2025-10-28

5-bromo-6-chloro-3-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-3-iodopyridin-2-amine
• 2-Pyridinamine, 5-bromo-6-chloro-3-iodo-
• 5-Bromo-6-chloro-3-iodopyridin-2-amine "
• 5-Bromo-6-chloro-3-iodopyridin-2-amine ""
• 5-Bromo-6-chloro-3-iodo-2-pyridinamine

• MDL： MFCD20486994
• Inchi： 1S/C5H3BrClIN2/c6-2-1-3(8)5(9)10-4(2)7/h1H,(H2,9,10)
• InChI Key： PJYDRNBLKAWYNN-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1N)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Density: 2.466±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

5-bromo-6-chloro-3-iodopyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： R25
• Safety Instruction： S45
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD288213)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-bromo-6-chloro-3-iodopyridin-2-amine

5-Bromo-6-Chloro-3-IodoPyridin-2-Amine: A Comprehensive Overview

The compound 5-bromo-6-chloro-3-iodopyridin-2-amine, with CAS No. 1207625-23-7, is a highly specialized aromatic amine derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique substitution pattern on the pyridine ring, which imparts distinctive electronic and steric properties. The presence of bromine, chlorine, and iodine substituents at positions 5, 6, and 3, respectively, along with an amino group at position 2, makes it a valuable molecule for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of 5-bromo-6-chloro-3-iodopyridin-2-amine as a versatile building block in medicinal chemistry. Its ability to undergo nucleophilic aromatic substitution reactions has been extensively investigated, particularly under mild conditions. Researchers have demonstrated that the electronic effects of the halogen substituents significantly influence the reactivity of the molecule. For instance, the electron-withdrawing nature of bromine and chlorine enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack. Conversely, the bulky iodine substituent introduces steric hindrance, which can be exploited to control regioselectivity in certain reactions.

In terms of biological activity, 5-bromo-6-chloro-3-iodopyridin-2-amine has shown promise as a lead compound for drug discovery. Preclinical studies have revealed its potential as an inhibitor of certain enzymes involved in disease pathways. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against a key kinase enzyme associated with cancer cell proliferation. The unique combination of halogen substituents allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 5-bromo-6-chloro-3-iodopyridin-2-amines has been optimized through various methodologies. One common approach involves the sequential halogenation of a pyridine derivative followed by nucleophilic substitution to introduce the amino group. Advanced techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency and yield. These methods not only ensure high purity but also enable scalability for potential industrial applications.

From a materials science perspective, 5-bromo_6-chloro_3_iodopyridin_2_amine has been explored as a precursor for functional materials such as coordination polymers and metal organic frameworks (MOFs). The nitrogen atom in the amine group serves as a coordinating site for metal ions, while the halogen substituents can modulate the electronic properties of the resulting materials. Recent research has focused on its use in constructing MOFs with applications in gas storage and catalysis.

In conclusion, 5-bromo_6-chloro_3_iodopyridin_2_amine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a valuable tool in chemical synthesis, drug discovery, and materials science. As research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.